N-(2-(dimethylamino)ethyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
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Description
N-(2-(dimethylamino)ethyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C17H22N6O3 and its molecular weight is 358.402. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Applications
Research on the synthesis and applications of imidazo[1,2-a]-sym-triazin-4-one derivatives, including N-(2-(dimethylamino)ethyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide, indicates their utility in generating urea and N-arenesulfonyl-substituted imidazo-sym-triazinones. These derivatives showcase a versatile foundation for further chemical modifications, exploring their potential in various biological activities and as scaffolds for drug development (Dovlatyan et al., 2008).
Another study delves into the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating the chemical versatility and reactivity of similar triazine-based frameworks. The research emphasizes the creation of compounds with significant anti-inflammatory and analgesic properties, underlining the broader implications of such chemical structures in medicinal chemistry (Abu‐Hashem et al., 2020).
Potential Antimicrobial Applications
- The study on thiazolidinone derivatives, including those structurally related to the compound of interest, highlights their evaluation for antimicrobial activity. This research underscores the potential of triazine derivatives in contributing to the development of new antimicrobial agents, showcasing the importance of such compounds in addressing drug resistance and developing new therapeutic options (Patel et al., 2012).
Chemical Transformations and Mechanisms
- Investigations into the reactions and transformations of ethyl 4-(chloromethyl)pyrazolo-[5,1-c][1,2,4]triazine-3-carboxylates with thiourea provide insight into the complex mechanisms and potential applications of triazine derivatives. These studies not only illuminate the chemical behavior of such compounds but also their potential utility in synthesizing novel molecules with unique structural and functional attributes (Ledenyova et al., 2018).
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-8-(4-methoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6O3/c1-21(2)9-8-18-15(24)14-16(25)23-11-10-22(17(23)20-19-14)12-4-6-13(26-3)7-5-12/h4-7H,8-11H2,1-3H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMIQVJKWEZEAAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.